Cas no 191349-69-6 (4-chloroimidazo[1,2-a]quinoxaline)
4-Chloroimidazo[1,2-a]quinoxaline is a heterocyclic compound featuring a fused imidazole and quinoxaline core with a chloro substituent at the 4-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient quinoxaline moiety enhances its utility in cross-coupling reactions, while the chloro group offers a versatile handle for further functionalization. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined synthetic pathway ensures consistent purity, critical for research and industrial applications. Researchers value this scaffold for its potential in developing bioactive molecules, particularly in medicinal chemistry for targeting diverse biological pathways.
191349-69-6 structure
Product Name:4-chloroimidazo[1,2-a]quinoxaline
CAS No:191349-69-6
MF:C10H6ClN3
MW:203.627740383148
MDL:MFCD15144572
CID:1108404
PubChem ID:10774525
Update Time:2025-05-28
4-chloroimidazo[1,2-a]quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-Imidazo[1,2-a]quinoxaline
- 4-chloroimidazo[1,2-a]quinoxaline
- 191349-69-6
- AS-35800
- F2147-0977
- SCHEMBL120846
- DTXSID80444706
- Imidazo[1,2-a]quinoxaline, 4-chloro-
- EN300-196728
- AKOS015958146
- RYNAIJUDTQWFSL-UHFFFAOYSA-N
- AMY38483
- MFCD15144572
- A911807
- CS-0073775
- DB-218867
-
- MDL: MFCD15144572
- Inchi: 1S/C10H6ClN3/c11-9-10-12-5-6-14(10)8-4-2-1-3-7(8)13-9/h1-6H
- InChI Key: RYNAIJUDTQWFSL-UHFFFAOYSA-N
- SMILES: ClC1C2=NC=CN2C2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 203.0250249g/mol
- Monoisotopic Mass: 203.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
4-chloroimidazo[1,2-a]quinoxaline Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:2-8 °C
4-chloroimidazo[1,2-a]quinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 51399-0.25/G |
4-CHLOROIMIDAZO[1,2-A]QUINOXALINE |
191349-69-6 | 97% | 0.25g |
$319 | 2023-09-17 | |
| AstaTech | 51399-1/G |
4-CHLOROIMIDAZO[1,2-A]QUINOXALINE |
191349-69-6 | 97% | 1g |
$887 | 2023-09-17 | |
| Alichem | A449038797-5g |
4-Chloroimidazo[1,2-a]quinoxaline |
191349-69-6 | 95% | 5g |
$2620.00 | 2023-09-02 | |
| Alichem | A449038797-10g |
4-Chloroimidazo[1,2-a]quinoxaline |
191349-69-6 | 95% | 10g |
2,150.70 USD | 2021-06-15 | |
| Alichem | A449038797-25g |
4-Chloroimidazo[1,2-a]quinoxaline |
191349-69-6 | 95% | 25g |
3,551.00 USD | 2021-06-15 | |
| Chemenu | CM221167-100mg |
4-Chloroimidazo[1,2-a]quinoxaline |
191349-69-6 | 95+% | 100mg |
$343 | 2022-12-28 | |
| Chemenu | CM221167-250mg |
4-Chloroimidazo[1,2-a]quinoxaline |
191349-69-6 | 95+% | 250mg |
$513 | 2022-12-28 | |
| Chemenu | CM221167-1g |
4-Chloroimidazo[1,2-a]quinoxaline |
191349-69-6 | 95+% | 1g |
$857 | 2022-12-28 | |
| AstaTech | 51399-0.1/G |
4-CHLOROIMIDAZO[1,2-A]QUINOXALINE |
191349-69-6 | 97% | 0.1g |
$200 | 2023-09-17 | |
| Chemenu | CM221167-100mg |
4-Chloroimidazo[1,2-a]quinoxaline |
191349-69-6 | 95+% | 100mg |
$419 | 2021-08-04 |
4-chloroimidazo[1,2-a]quinoxaline Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
191349-69-6 (4-chloroimidazo[1,2-a]quinoxaline) Related Products
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